1,3-Butanediol
1,3-Butanediol
1, 3-Butanediol, also known as b-butylene glycol or BD, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 1, 3-Butanediol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 1, 3-butanediol is primarily located in the cytoplasm. 1, 3-Butanediol can be converted into butane. 1, 3-Butanediol is a bitter and odorless tasting compound that can be found in a number of food items such as pepper (c. annuum), green bell pepper, orange bell pepper, and red bell pepper. This makes 1, 3-butanediol a potential biomarker for the consumption of these food products. 1, 3-Butanediol is a potentially toxic compound.
Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol. It derives from a hydride of a butane.
Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol. It derives from a hydride of a butane.
Brand Name:
Vulcanchem
CAS No.:
107-88-0
VCID:
VC0041344
InChI:
InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
SMILES:
CC(CCO)O
Molecular Formula:
C4H10O2
CH3CHOHCH2CH2OH
C4H10O2
CH3CHOHCH2CH2OH
C4H10O2
Molecular Weight:
90.12 g/mol
1,3-Butanediol
CAS No.: 107-88-0
Reference Standards
VCID: VC0041344
Molecular Formula: C4H10O2
CH3CHOHCH2CH2OH
C4H10O2
Molecular Weight: 90.12 g/mol
CAS No. | 107-88-0 |
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Product Name | 1,3-Butanediol |
Molecular Formula | C4H10O2 CH3CHOHCH2CH2OH C4H10O2 |
Molecular Weight | 90.12 g/mol |
IUPAC Name | butane-1,3-diol |
Standard InChI | InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3 |
Standard InChIKey | PUPZLCDOIYMWBV-UHFFFAOYSA-N |
Impurities | Crude diol often contains acetaldehyde, butyraldehyde, crotonaldehyde, various oligomers of the aldehydes, as well as several acetals. |
SMILES | CC(CCO)O |
Canonical SMILES | CC(CCO)O |
Boiling Point | 207.5 °C |
Colorform | Viscous liquid Pure compound is colorless |
Density | 1.0053 g/cu cm at 20 °C Relative density (water = 1): 1.00 |
Flash Point | 250 °F (121 °C) (Cleveland Open Cup) 121 °C |
Melting Point | -50 °C < -50 °C <-50°C |
Physical Description | Liquid COLOURLESS VISCOUS HYGROSCOPIC LIQUID. |
Description | 1, 3-Butanediol, also known as b-butylene glycol or BD, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 1, 3-Butanediol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 1, 3-butanediol is primarily located in the cytoplasm. 1, 3-Butanediol can be converted into butane. 1, 3-Butanediol is a bitter and odorless tasting compound that can be found in a number of food items such as pepper (c. annuum), green bell pepper, orange bell pepper, and red bell pepper. This makes 1, 3-butanediol a potential biomarker for the consumption of these food products. 1, 3-Butanediol is a potentially toxic compound. Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol. It derives from a hydride of a butane. |
Solubility | 11.10 M 1000 mg/mL at 25 °C Miscible with water Practically insoluble in aliphatic hydrocarbons, benzene, toluene, carbon tetrachloride, ethanolamines, mineral and linseed oil; soluble in acetone, methyl ethyl ketone, ethanol, dibutyl phthalate, castor oil Slightly soluble in ether Solubility in water: good |
Synonyms | (RS)-1,3-Butanediol; (±)-Butane-1,3-diol; 1,3-Butylene Glycol; 1,3-Dihydroxybutane; 1-Methyl-1,3-propanediol; 13BGK; 3-Hydroxy-1-butanol; Butylene Glycol; DL-1,3-Butanediol; Jeechem Bugl; Methyltrimethylene Glycol; NSC 402145; Niax DP 1022; β-Butylen |
Vapor Density | Relative vapor density (air = 1): 3.2 |
Vapor Pressure | 0.02 mmHg 0.02 mm Hg at 20 °C Vapor pressure, Pa at 20 °C: 8 |
PubChem Compound | 7896 |
Last Modified | Nov 11 2021 |
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